Cas no 2287268-19-1 (5-Tert-butyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid)

• Product Name: 5-Tert-butyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
• CAS No: 2287268-19-1
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 6390288
• PubChem ID: 137945405
• Update Time: 2025-07-22

5-Tert-butyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287268-19-1
• EN300-6735873
• 5-Tert-butyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-5-tert-butylpiperidine-2-carboxylic acid

• Inchi： 1S/C15H27NO4/c1-14(2,3)10-7-8-11(12(17)18)16(9-10)13(19)20-15(4,5)6/h10-11H,7-9H2,1-6H3,(H,17,18)
• InChI Key： GEYRWVKVZSOVRO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C(=O)O)CCC(C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-Tert-butyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid

Comprehensive Overview of 5-Tert-butyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid (CAS No. 2287268-19-1)

5-Tert-butyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid (CAS No. 2287268-19-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This piperidine derivative is characterized by the presence of a tert-butyl group and a carboxylic acid moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting neurological and metabolic disorders.

The compound's molecular structure features a piperidine ring substituted at the 5-position with a tert-butyl group, while the 1-position is protected by a (2-methylpropan-2-yl)oxycarbonyl (Boc) group. This Boc-protected design enhances stability during synthetic processes, making it a valuable intermediate in peptide synthesis and medicinal chemistry. Its carboxylic acid functionality further allows for conjugation with other molecules, enabling the development of novel bioactive compounds.

In recent years, the demand for high-purity intermediates like 5-Tert-butyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid has surged, driven by advancements in small-molecule drug development. The compound's relevance is underscored by its potential applications in central nervous system (CNS) therapeutics, where piperidine scaffolds are frequently employed to modulate receptor activity. Additionally, its lipophilic properties make it a candidate for improving drug bioavailability, a critical factor in modern pharmaceutical formulations.

From a synthetic perspective, the compound's CAS No. 2287268-19-1 serves as a key identifier for researchers sourcing high-quality materials. Laboratories prioritize batch consistency and low impurity profiles to ensure reproducibility in experiments. This emphasis on quality aligns with broader industry trends toward green chemistry and sustainable synthesis, where efficient routes to such intermediates minimize waste and environmental impact.

Beyond its pharmaceutical applications, 5-Tert-butyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid is also studied in material science for its potential in designing functional polymers. The tert-butyl group can impart steric hindrance, influencing polymer chain dynamics, while the carboxylic acid enables cross-linking or post-modification. Such versatility highlights the compound's interdisciplinary appeal.

As the scientific community continues to explore structure-activity relationships (SAR), this compound's role in optimizing drug candidates remains a focal point. Its compatibility with high-throughput screening platforms further enhances its utility in drug discovery pipelines. For researchers, understanding its physicochemical properties, such as solubility and stability under varying pH conditions, is essential for successful application.

In summary, 5-Tert-butyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid (CAS No. 2287268-19-1) represents a critical tool in modern chemistry, bridging gaps between organic synthesis, pharmacology, and materials engineering. Its continued study promises to unlock innovative solutions across multiple scientific domains.